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Compound of Interest

1-(Methoxymethyl)-1H-
Compound Name:
benzotriazole

cat. No.: B1582719

1-(Methoxymethyl)-1H-benzotriazole, often abbreviated as BTMOM, is a versatile
heterocyclic compound that has garnered significant interest in organic synthesis and materials
science. It belongs to the family of benzotriazoles, which are well-regarded for their utility as
corrosion inhibitors and UV stabilizers.[1][2] The introduction of the methoxymethyl (MOM)
group at the N1 position of the benzotriazole ring system serves as a crucial protecting group,
enhancing its utility in multi-step organic syntheses, particularly in the development of
pharmaceuticals and agrochemicals.[1][3] This guide provides a comprehensive overview of
the core physical properties of 1-(Methoxymethyl)-1H-benzotriazole, offering field-proven
insights into its characterization and application, grounded in authoritative data.

Chemical Identity and Structure

The unique properties of 1-(Methoxymethyl)-1H-benzotriazole stem directly from its
molecular architecture, which features a bicyclic aromatic system fused with a triazole ring,
appended with a methoxymethyl ether linkage.

Diagram: Chemical Structure of 1-(Methoxymethyl)-1H-benzotriazole

A 2D representation of the 1-(Methoxymethyl)-1H-benzotriazole molecule.

Core Physical Properties: A Quantitative Summary
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The physical characteristics of a compound are paramount for its handling, storage, and
application in various experimental and industrial settings. The table below summarizes the key
physical properties of 1-(Methoxymethyl)-1H-benzotriazole based on compiled data from
various chemical suppliers and databases.

Property Value Source(s)
CAS Number 71878-80-3 [1]4]
Molecular Formula CsHoN3O [1]14]
Molecular Weight 163.18 g/mol [1][4]

White to off-white or pale
Appearance , [11[4]1[5]
yellow crystalline powder

Melting Point 40-43°C [1][4][6]

. . Data not available; likely
Boiling Point _ [5]
decomposes upon heating

Density Data not available

No quantitative data available.

Inferred to be soluble in many

organic solvents and sparingl
Solubility g ] patingy [7]

soluble in water based on the

parent compound, 1H-

Benzotriazole.

Typically >98.0% (GC) or
Purity ypIEaly (66 [1]06]
>99% (HPLC)

Analysis and Causality of Physical Characteristics

Appearance, State, and Purity 1-(Methoxymethyl)-1H-benzotriazole exists as a stable,
crystalline solid at room temperature. Its color, ranging from white to pale yellow, is typical for
many organic compounds and minor variations can be attributed to trace impurities or slight
oxidation. The high purity, often exceeding 98%, is critical for its application in sensitive organic
reactions where side products can affect yields and product purity.[1]
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Melting Point: A Key Indicator of Identity and Purity The melting point is a crucial and easily
determinable physical constant. The relatively sharp melting range of 40-43 °C indicates a well-
defined crystalline structure and high purity.[1][4] In a research setting, a depressed or
broadened melting range would be a primary indicator of impurities, necessitating further
purification steps like recrystallization before use in synthesis.

Solubility Profile and Its Implications While specific quantitative solubility data is not readily
published, the chemical structure provides strong indicators of its expected behavior. The
parent molecule, 1H-benzotriazole, is sparingly soluble in water but readily dissolves in organic
solvents like alcohols, chloroform, and dimethylformamide (DMF).[7] The addition of the
methoxymethyl group increases the molecule's nonpolar character, suggesting that its solubility
in water is likely low. Conversely, its solubility in common organic solvents used in synthesis
(e.g., tetrahydrofuran, dichloromethane, DMF) is expected to be good, which is a vital
characteristic for a synthetic reagent. This solubility is essential for its role as a corrosion
inhibitor in organic-based coatings and as a reagent in solution-phase chemical reactions.[1]

Thermal Stability and Handling The absence of a reported boiling point suggests that 1-
(Methoxymethyl)-1H-benzotriazole may be thermally labile and could decompose at elevated
temperatures before boiling, a common trait for complex heterocyclic molecules.[5] The parent
compound, 1H-benzotriazole, is known to potentially explode during vacuum distillation.[7]
Therefore, heating should be conducted with caution. For storage, it is recommended to keep
the compound in a cool, dark, and tightly sealed container to prevent degradation.[8]

Experimental Protocol: Melting Point Determination

To ensure the identity and purity of 1-(Methoxymethyl)-1H-benzotriazole, a precise melting
point determination is a fundamental experiment.

Objective: To accurately determine the melting range of a sample of 1-(Methoxymethyl)-1H-
benzotriazole using a digital melting point apparatus.

Methodology:

o Sample Preparation: A small amount of the crystalline powder is finely crushed on a watch
glass using a spatula to ensure uniform packing.
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o Capillary Loading: The open end of a glass capillary tube is tapped into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the sample
into the sealed end, aiming for a packed column of 2-3 mm in height.

o Apparatus Setup: The digital melting point apparatus is turned on and a starting temperature
of approximately 35 °C is set. A slow ramp rate (e.g., 1-2 °C per minute) is programmed to
begin near the expected melting point.

o Measurement: The loaded capillary tube is inserted into the heating block of the apparatus.

o Observation: The sample is observed through the magnifying lens. The temperature at which
the first drop of liquid appears is recorded as the onset of melting. The temperature at which
the entire sample becomes a clear liquid is recorded as the final melting point.

» Validation: The observed melting range is compared to the literature value (40-43 °C). A
sharp range within this window confirms the sample's purity and identity.

Workflow: Physical Characterization of a Novel Compound

A generalized workflow for the physical and chemical characterization of a synthesized
compound.

Safety and Handling

According to safety data sheets, 1-(Methoxymethyl)-1H-benzotriazole is classified as a
substance that causes skin and serious eye irritation.[5][8] Therefore, appropriate personal
protective equipment (PPE), including safety goggles and gloves, should be worn during
handling.[8] Work should be conducted in a well-ventilated area, and inhalation of dust should
be avoided.[5] Standard safe laboratory practices are sufficient for managing this compound.

Conclusion

1-(Methoxymethyl)-1H-benzotriazole is a crystalline solid with a well-defined melting point
and physical characteristics that make it highly suitable for its intended applications in organic
synthesis and material science. Its stability at room temperature, coupled with its presumed
solubility in common organic solvents, facilitates its use as a versatile reagent and additive.
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Understanding these core physical properties is the first step for any researcher or scientist
aiming to leverage this compound's unique chemical capabilities in their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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